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Compound of Interest

Compound Name: Iodoxybenzene

Cat. No.: B1195256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodoxybenzene (C₆H₅IO₂) is a hypervalent iodine compound that serves as a powerful

oxidizing agent in organic synthesis. Its ability to participate in a variety of chemical

transformations makes it a valuable tool for chemists in academia and industry. This technical

guide provides an in-depth overview of the physical properties and solubility of

iodoxybenzene, offering critical data and experimental protocols to ensure its safe and

effective use in the laboratory.

Core Physical Properties
Iodoxybenzene is a white crystalline solid.[1] A key characteristic of this compound is its

thermal instability; it explodes upon heating to approximately 230°C.[1][2] This property

necessitates careful handling and adherence to strict safety protocols.

Table 1: Physical Properties of Iodoxybenzene
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Property Value Reference

Molecular Formula C₆H₅IO₂ [2][3]

Molecular Weight 236.01 g/mol [2][3]

Appearance White crystalline solid [1]

Melting Point Explodes at ~230°C [1][2]

Density Data not readily available

Solubility Profile
The solubility of iodoxybenzene is a critical parameter for its application in various reaction

media. While quantitative data in many organic solvents is not extensively documented, its

solubility in water has been determined.

Table 2: Solubility of Iodoxybenzene

Solvent Temperature (°C) Solubility Reference

Water 12 2.8 g/L [4]

Water 100 ~12 g/L [4]

Ethanol -
Data not readily

available

Acetone -
Data not readily

available

Dimethyl Sulfoxide

(DMSO)
- Likely soluble [5]

It is important to note that while precise quantitative solubility data in ethanol, acetone, and

DMSO are not readily available in the cited literature, iodoxybenzene is likely to exhibit some

solubility in polar organic solvents like DMSO.[5]

Experimental Protocols
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Synthesis of Iodoxybenzene
A common and reliable method for the preparation of iodoxybenzene involves the oxidation of

iodobenzene with peracetic acid.[1][6]

Materials:

Iodobenzene

40% Peracetic acid

Deionized water

Chloroform

500-mL three-necked flask

Reflux condenser

Stirrer

Dropping funnel

Oil bath

Büchner funnel

Desiccator

Procedure:

Place 20.4 g (0.10 mole) of iodobenzene in a 500-mL three-necked flask equipped with a

reflux condenser, stirrer, and dropping funnel.

Immerse the flask in an oil bath maintained at 35°C.

With vigorous stirring, add 75 g (65 mL, 0.50 mole) of 40% peracetic acid dropwise over a

30-minute period.
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After the addition is complete, dilute the reaction mixture with 80 mL of water.

Heat the mixture from 35°C to 100°C over 20 minutes and maintain it at 100°C for 45

minutes.

Cool the flask in an ice bath to 0–5°C to precipitate the iodoxybenzene.

Collect the solid product by filtration using a Büchner funnel and air-dry with suction for 1

hour.

The crude product can be purified by washing with chloroform to remove impurities such as

unreacted iodobenzene and iodosobenzene diacetate.[1]

Safety Precautions:

This reaction should be performed in a well-ventilated fume hood.

Peracetic acid is corrosive and should be handled with appropriate personal protective

equipment (PPE), including gloves and safety goggles.[6]

Iodoxybenzene is explosive upon heating; avoid heating the dry solid.[1][2]
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Synthesis of Iodoxybenzene Workflow

Determination of Melting Point
Given the explosive nature of iodoxybenzene, the determination of its melting point requires

extreme caution. A standard capillary melting point apparatus can be used, but with stringent

safety measures in place.
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Materials:

Iodoxybenzene sample

Capillary tubes

Melting point apparatus with a safety shield

Small amount of silicone oil (for oil bath method)

Procedure:

Carefully load a small, finely powdered sample of iodoxybenzene into a capillary tube.

Place the capillary tube in the melting point apparatus.

Use a slow heating rate, especially when approaching the expected decomposition

temperature.

Crucially, perform the determination behind a safety shield.

Observe the sample for any changes, noting the temperature at which decomposition and

explosion occur. This is not a true melting point but a decomposition point.

Safety Precautions:

NEVER heat a large quantity of dry iodoxybenzene.

Always use a safety shield and wear appropriate PPE.

Be aware of the explosive nature of the compound upon heating.

Determination of Solubility
A general protocol for determining the solubility of a solid in a given solvent can be adapted for

iodoxybenzene.

Materials:
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Iodoxybenzene

Selected solvents (e.g., water, ethanol, acetone, DMSO)

Test tubes

Vortex mixer or shaker

Analytical balance

Constant temperature bath

Procedure:

Accurately weigh a small amount of iodoxybenzene (e.g., 10 mg) and place it in a test tube.

Add a known volume of the solvent (e.g., 1 mL) to the test tube.

Agitate the mixture vigorously using a vortex mixer or shaker at a constant temperature.

Continue adding small, known quantities of iodoxybenzene until a saturated solution is

formed (i.e., solid material remains undissolved).

Alternatively, for quantitative analysis, a saturated solution can be prepared, filtered, and a

known volume of the filtrate evaporated to determine the mass of dissolved solute.

Safety Precautions:

Handle iodoxybenzene with care, avoiding friction or grinding that could lead to detonation.

Perform all operations in a fume hood.

Dispose of waste according to institutional safety guidelines.
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Solubility Determination Workflow

Conclusion
Iodoxybenzene is a potent oxidizing agent with distinct physical properties and solubility

characteristics. Its high reactivity is matched by its potential hazards, particularly its explosive

nature upon heating. This guide provides essential data and protocols to support the safe and

effective use of iodoxybenzene in research and development. A thorough understanding of its

properties and strict adherence to safety protocols are paramount for any professional working

with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

